molecular formula C7H6ClN3O2 B2482871 Imidazo[1,2-a]pyrimidine-7-carboxylic acid;hydrochloride CAS No. 2287298-19-3

Imidazo[1,2-a]pyrimidine-7-carboxylic acid;hydrochloride

Cat. No.: B2482871
CAS No.: 2287298-19-3
M. Wt: 199.59
InChI Key: YDMLLNAWTPGCEH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Imidazo[1,2-a]pyrimidine-7-carboxylic acid;hydrochloride is a useful research compound. Its molecular formula is C7H6ClN3O2 and its molecular weight is 199.59. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis of Active Derivatives

Imidazo[1,2-a]pyrimidine derivatives have been synthesized through various chemical reactions. For instance, Długosz and Machoń (1986) reported the synthesis of 1‐substituted 7‐methyl‐2,3‐dihydroimidazo[1,2‐c]pyrimidin‐5‐ones, exhibiting CNS activity and anti-inflammatory properties (Długosz & Machoń, 1986). Additionally, Sugimoto and Matsuura (1977) synthesized imidazo[1,2-c][1,2,3]triazolo[4,5-e]pyrimidine derivatives through the reaction of 7-amino[1,2,3] triazolo[4,5-d]pyrimidine with chloroacetaldehyde (Sugimoto & Matsuura, 1977).

Anti-inflammatory and Analgesic Properties

Imidazo[1,2-a]pyrimidine derivatives have been found to possess significant anti-inflammatory and analgesic activities. For example, a study by Abignente et al. (1994) on imidazo[1,2-a]pyrimidine-2-carboxylic esters, acids, and amides revealed their efficacy in reducing inflammation and pain, comparable to indomethacin (Abignente et al., 1994).

Antineoplastic Activity

Certain derivatives of Imidazo[1,2-a]pyrimidine have shown potential antineoplastic activity. Abdel-Hafez's (2007) research on substituted 3,4-dihydro- and 1,2,3,4-tetrahydro-benzo[4,5]imidazo[1,2-a]pyrimidine derivatives found some compounds displaying significant activity against various cancer cell lines (Abdel-Hafez, 2007).

Antimicrobial Properties

Imidazo[1,2-a]pyrimidine derivatives have also been recognized for their antimicrobial properties. For example, a study by Revanker et al. (1975) reported significant antimicrobial activity of 5-substituted and 5,7-disubstituted imidazo[1,2-a]pyrimidines against a variety of microorganisms (Revanker et al., 1975).

Other Applications

  • Liu et al. (2012) described the use of thiamine hydrochloride for the efficient synthesis of benzo[4,5]imidazo[1,2-a]pyrimidine derivatives in an environmentally benign water medium (Liu et al., 2012).
  • Li et al. (2003) developed a method for palladium-catalyzed arylation of imidazo[1,2-a]pyrimidine at the 3-position, providing an efficient synthesis route (Li et al., 2003).

Mechanism of Action

While the specific mechanism of action for Imidazo[1,2-a]pyrimidine-7-carboxylic acid hydrochloride is not mentioned in the search results, imidazo[1,2-a]pyridine analogues have shown significant activity against multidrug-resistant TB (MDR-TB) and extensively drug-resistant TB (XDR-TB) .

Safety and Hazards

This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It may cause skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity (single exposure) with the target organs being the respiratory system .

Future Directions

Imidazo[1,2-a]pyrimidines have been receiving significant attention in the synthetic chemistry community due to their wide range of applications in medicinal chemistry . They have been recognized as a “drug prejudice” scaffold for its wide range of applications in medicinal chemistry . Future research may focus on the development of new synthetic strategies and drug development .

Properties

IUPAC Name

imidazo[1,2-a]pyrimidine-7-carboxylic acid;hydrochloride
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H5N3O2.ClH/c11-6(12)5-1-3-10-4-2-8-7(10)9-5;/h1-4H,(H,11,12);1H
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YDMLLNAWTPGCEH-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CN2C=CN=C2N=C1C(=O)O.Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H6ClN3O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

199.59 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

2287298-19-3
Record name imidazo[1,2-a]pyrimidine-7-carboxylic acid hydrochloride
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.